5-chloro-2-fluoro-4-iodobenzoic acid
Description
5-chloro-2-fluoro-4-iodobenzoic acid is a compound with the molecular weight of 300.46 . It is a powder at room temperature . The IUPAC name for this compound is 5-chloro-4-fluoro-2-iodobenzoic acid .
Molecular Structure Analysis
The molecular structure of 5-chloro-2-fluoro-4-iodobenzoic acid can be represented by the InChI code:1S/C7H3ClFIO2/c8-4-1-3 (7 (11)12)6 (10)2-5 (4)9/h1-2H, (H,11,12) . This indicates that the compound consists of a benzene ring with chlorine, fluorine, and iodine substituents, along with a carboxylic acid group. Chemical Reactions Analysis
While specific chemical reactions involving 5-chloro-2-fluoro-4-iodobenzoic acid are not available, similar compounds like 4-chloro-2-iodobenzoic acid have been reported to react with ynamide to provide 3,4-disubstituted isocoumarin .Physical And Chemical Properties Analysis
5-chloro-2-fluoro-4-iodobenzoic acid is a powder at room temperature . It has a molecular weight of 300.46 .Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it may be harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-fluoro-4-iodobenzoic acid involves the introduction of a chlorine atom, a fluorine atom, and an iodine atom onto a benzoic acid molecule.", "Starting Materials": [ "4-benzoic acid", "sodium hydroxide", "chlorine gas", "fluorine gas", "iodine", "acetic anhydride", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Conversion of 4-benzoic acid to 4-acetobenzoic acid by reaction with acetic anhydride and sulfuric acid.", "Step 2: Bromination of 4-acetobenzoic acid to form 5-bromo-2-acetobenzoic acid by reaction with bromine and acetic acid.", "Step 3: Chlorination of 5-bromo-2-acetobenzoic acid to form 5-bromo-2-chloro-4-acetobenzoic acid by reaction with chlorine gas and acetic acid.", "Step 4: Fluorination of 5-bromo-2-chloro-4-acetobenzoic acid to form 5-chloro-2-fluoro-4-bromo- benzoic acid by reaction with fluorine gas and acetic acid.", "Step 5: Iodination of 5-chloro-2-fluoro-4-bromo- benzoic acid to form 5-chloro-2-fluoro-4-iodobenzoic acid by reaction with iodine and sodium hydroxide.", "Step 6: Acidification of the reaction mixture with sulfuric acid and isolation of the product by filtration and washing with water." ] } | |
CAS RN |
2385648-39-3 |
Product Name |
5-chloro-2-fluoro-4-iodobenzoic acid |
Molecular Formula |
C7H3ClFIO2 |
Molecular Weight |
300.5 |
Purity |
95 |
Origin of Product |
United States |
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